Cas no 127169-16-8 ((2-benzyl-1,3-dihydroisoindol-5-yl)methanol)

• Product Name: (2-benzyl-1,3-dihydroisoindol-5-yl)methanol
• CAS No: 127169-16-8
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 1221311
• PubChem ID: 19828502
• Update Time: 2025-06-11

(2-benzyl-1,3-dihydroisoindol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-benzyl-1,3-dihydroisoindol-5-yl)methanol
• B90103
• SureCN1206388
• 2-benzyl-5-hydroxymethylisoindoline
• (2-Benzylisoindolin-5-yl)methanol
• (2-benzyl-2,3-dihydro-1H-isoindol-5-yl)-methanol
• (2-benzyl-2,3-dihydro-1H-isoindol-5-yl)1-methanol
• (2‐BENZYLISOINDOLIN‐5‐YL)METHANOL
• SCHEMBL1206388
• AB6225
• DTXSID90600396
• CFA16916
• (2-Benzyl-2,3-dihydro-1H-isoindol-5-yl)methanol
• 127169-16-8
• DA-13033
• OJYMOHXXGCNJGW-UHFFFAOYSA-N
• CS-0357135
• SB65081

• MDL： MFCD12022624
• Inchi： 1S/C16H17NO/c18-12-14-6-7-15-10-17(11-16(15)8-14)9-13-4-2-1-3-5-13/h1-8,18H,9-12H2
• InChI Key： OJYMOHXXGCNJGW-UHFFFAOYSA-N
• SMILES： OCC1C=CC2=C(C=1)CN(CC1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 239.13111
• Monoisotopic Mass: 239.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47

Additional information on (2-benzyl-1,3-dihydroisoindol-5-yl)methanol

Introduction to (2-benzyl-1,3-dihydroisoindol-5-yl)methanol (CAS No. 127169-16-8)

(2-benzyl-1,3-dihydroisoindol-5-yl)methanol, with the CAS number 127169-16-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic alcohols, characterized by its unique structural framework that includes a benzyl group and a dihydroisoindole core. The presence of these functional groups makes it a versatile intermediate in the synthesis of various biologically active molecules.

The structural motif of (2-benzyl-1,3-dihydroisoindol-5-yl)methanol has garnered considerable attention due to its potential applications in medicinal chemistry. Specifically, the dihydroisoindole scaffold is known for its role in the development of pharmacophores that interact with biological targets, such as enzymes and receptors. The benzyl group, on the other hand, contributes to the compound's solubility and stability, making it an attractive candidate for further derivatization and functionalization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Among these, derivatives of dihydroisoindole have shown promise in treating various diseases, including neurological disorders and cancer. The methanol moiety in (2-benzyl-1,3-dihydroisoindol-5-yl)methanol provides a reactive site for further chemical modifications, enabling the synthesis of more complex molecules with tailored biological activities.

One of the most compelling aspects of this compound is its role as a building block in drug discovery. Researchers have leveraged its structural features to design molecules that exhibit inhibitory effects on key disease-related targets. For instance, studies have demonstrated that certain derivatives of dihydroisoindole can modulate the activity of enzymes involved in signal transduction pathways, which are often dysregulated in pathological conditions.

The benzyl group in (2-benzyl-1,3-dihydroisoindol-5-yl)methanol also plays a crucial role in enhancing the pharmacokinetic properties of derived compounds. By improving solubility and reducing metabolic clearance, this group can significantly increase the bioavailability of drug candidates. This has made it a preferred choice for medicinal chemists seeking to optimize their lead compounds for clinical development.

Recent advancements in synthetic methodologies have further expanded the utility of (2-benzyl-1,3-dihydroisoindol-5-yl)methanol. Techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient construction of complex heterocyclic frameworks, while modern spectroscopic methods allow for precise characterization of newly synthesized derivatives. These advancements have not only accelerated the discovery process but also opened new avenues for exploring the therapeutic potential of this compound.

In addition to its pharmaceutical applications, (2-benzyl-1,3-dihydroisoindol-5-yl)methanol has found utility in materials science and chemical biology. Its ability to participate in various chemical transformations makes it a valuable reagent for synthesizing functional materials and probes for biological assays. The unique electronic properties of its heterocyclic core have also been exploited in designing organic semiconductors and luminescent materials.

The growing interest in green chemistry has prompted researchers to explore sustainable synthetic routes for producing (2-benzyl-1,3-dihydroisoindol-5-yl)methanol. Efforts are underway to develop catalytic systems that minimize waste and energy consumption while maintaining high yields. Such initiatives align with global efforts to promote environmentally friendly practices in chemical synthesis.

The future prospects for this compound are promising, with ongoing research aimed at uncovering new biological activities and optimizing synthetic strategies. Collaborative efforts between academia and industry are expected to yield innovative applications that will further solidify its importance in various scientific domains.